Solvent yellow 124

Analytical Chemistry:

• Solvent Yellow 124 as a marker dye: Due to its specific properties, Solvent Yellow 124 can be used as a marker dye in various analytical techniques. For instance, it can be employed in High-Performance Liquid Chromatography (HPLC) to identify and quantify other compounds in a mixture [].
• Hydrolysis studies: Solvent Yellow 124 undergoes hydrolysis (reaction with water) under acidic conditions, transforming into a water-soluble form. This property allows researchers to study the hydrolysis process of similar molecules [].

Environmental Science:

• Detection of illegal fuel mixing: The presence of Solvent Yellow 124 in fuels not intended for road vehicles can be used to identify the illegal mixing of low-taxed heating oil with higher-taxed diesel fuel [].

Solvent Yellow 124 is a synthetic yellow azo dye, primarily utilized as a fuel marker within the European Union. Its chemical formula is C22H31N3O2, and it is characterized by the presence of an azo group (–N=N–) which imparts its distinctive yellow color. This compound has been employed since August 2002 to differentiate between lower-taxed heating diesel and higher-taxed motor diesel fuels, making it a critical component in fuel regulation and taxation efforts .

• Toxicity: Data on the specific toxicity of Solvent Yellow 124 is limited. However, azo dyes in general can be irritating to the skin, eyes, and respiratory system [].
• Flammability: Data not readily available, but azo dyes can be flammable [].
• Reactivity: Can undergo hydrolysis in acidic environments [].

Safety Precautions:

As with any chemical, it is recommended to handle Solvent Yellow 124 with appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a respirator when necessary [].

$\text{C}_{22}\text{H}_{31}\text{N}_3\text{O}_2+\text{H}_2\text{O}\rightarrow \text{Water soluble products red color }$

This property allows for effective extraction and identification of the dye in fuel samples, particularly when diluted hydrochloric acid is used .

The synthesis of Solvent Yellow 124 generally involves azo coupling reactions, where an aromatic amine reacts with a diazonium salt. The specific methods can vary, but common approaches include:

• Azo Coupling: Reacting an aromatic amine with a diazonium compound.
• Acetal Formation: Incorporating acetal groups to enhance solubility in nonpolar solvents.

These methods yield the final product in a form suitable for industrial applications .

Solvent Yellow 124 serves several important functions:

• Fuel Marker: It is primarily used as a low-tax fuel marker to distinguish between different types of diesel fuels.
• Industrial Dye: It finds applications in dyeing plastics and other materials due to its vibrant color.
• Regulatory Compliance: It helps ensure compliance with tax regulations concerning fuel usage within the European Union .

Solvent Yellow 124 shares structural similarities with other azo dyes but exhibits unique properties that make it particularly suited for use as a fuel marker. Here are some similar compounds:

Uniqueness of Solvent Yellow 124:

• Its specific application as a regulatory marker for fuel taxation distinguishes it from other azo dyes.
• The ability to undergo hydrolysis yielding a detectable color change enhances its utility in monitoring fuel quality and compliance .

Solvent Yellow 124 demonstrates highly selective solubility characteristics that are fundamental to its application as a fuel marker [1] [3]. The compound is completely insoluble in water, which is a critical property for its use in hydrocarbon-based systems [1] [3]. This hydrophobic nature is attributed to its molecular structure containing long alkyl chains and aromatic rings [8] .

The compound shows excellent solubility in hydrocarbon solvents, including gasoline, petroleum products, and various hydrocarbon oils [1] [3]. This selective solubility profile allows for effective dispersion in fuel systems while maintaining stability [11]. The insolubility in water ensures that the marker remains in the fuel phase and is not easily removed through aqueous extraction methods [8] .

Thermal Stability and Heat Resistance Properties

Solvent Yellow 124 demonstrates moderate thermal stability with defined temperature limits for various applications [2] [4] [12]. The compound exhibits a minimum heat resistance of 100°C, which is suitable for most fuel storage and handling conditions [2] [4]. This thermal stability is adequate for typical automotive fuel system temperatures and storage environments [11].

The decomposition temperature is approximately 300°C, providing a significant safety margin above normal operating temperatures [13]. The compound maintains its structural integrity and color properties within the operational temperature range, ensuring consistent performance as a fuel marker [14] [15]. The boiling point is reported at 556.2°C, indicating high thermal stability under normal atmospheric conditions [16] [17].

Temperature stability data shows that the compound remains stable under normal ambient conditions and anticipated storage temperatures [15] [18]. The material does not undergo hazardous decomposition or polymerization under typical handling conditions [14] [15].

Density and Specific Gravity Measurements

The density of Solvent Yellow 124 varies within a defined range depending on concentration and formulation [1] [2] [15]. The specific gravity ranges from 0.98 to 1.02, with typical values around 1.051 g/cm³ at 20°C [1] [15] [18]. This density profile is compatible with petroleum products and ensures proper mixing and distribution in fuel systems [1] [11].

The density range spans from 1.02 to 1.27 g/cm³, with commercial formulations typically maintaining values closer to the lower end of this range [1] [2] [16]. The relatively low density facilitates uniform distribution in fuel systems and prevents settling or separation during storage [11] [3].

Spectroscopic Properties

UV-Visible Absorption Characteristics

Solvent Yellow 124 exhibits characteristic UV-visible absorption properties typical of azo dyes [1] [5] [3]. The compound displays a primary absorption maximum (λmax) at 412 nm, which corresponds to the π-π* transition of the azo chromophore [1] [5] [3]. This absorption band is responsible for the yellow color observed in the visible spectrum [19] [20].

The spectral strength at 412 nm is standardized at 100 ± 5%, providing a reliable analytical parameter for quantitative determination [1] [3]. The absorption spectrum covers the range of 350-500 nm, encompassing the yellow-orange region of the visible spectrum [21] [20]. This broad absorption profile is characteristic of azo dyes and contributes to the compound's effectiveness as a colorant [19] [20].

The molar extinction coefficient for Solvent Yellow 124 falls within the typical range for azo dyes, estimated at 10³-10⁵ M⁻¹cm⁻¹ [22] [23]. This high extinction coefficient ensures strong color intensity at low concentrations, making it suitable for use as a fuel marker where low detection limits are required [24] [25].

Mass Spectral Fragmentation Patterns

The mass spectral behavior of Solvent Yellow 124 provides valuable structural information and analytical capabilities [5] [6] [26]. The compound exhibits a molecular ion peak at m/z 369.5, corresponding to its molecular weight [5] [6] [7]. The fragmentation pattern follows typical azo dye degradation pathways, involving cleavage of the azo linkage and subsequent rearrangement processes [27] [26].

Mass spectral analysis reveals characteristic fragmentation involving the loss of alkyl groups and the formation of stable aromatic cations [27]. The base peak and fragmentation patterns provide distinctive identification parameters for analytical purposes [26] [25]. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) methods utilize these fragmentation patterns for quantitative analysis in fuel samples [24] [28].

The stability of the molecular ion and specific fragmentation pathways make mass spectrometry a reliable analytical technique for detecting and quantifying Solvent Yellow 124 in complex fuel matrices [28] [25]. The fragmentation patterns remain consistent across different ionization conditions, providing robust analytical performance [26] [11].

Acid-Base Behavior and Color Change Phenomena

Solvent Yellow 124 demonstrates pH-dependent color change behavior similar to methyl orange and other azo-based indicators [8] [29]. In neutral and basic conditions, the compound maintains its characteristic yellow color [8] [29] [16]. However, upon exposure to acidic conditions, the compound undergoes a dramatic color change to red [8] [29].

This acid-base behavior is attributed to protonation of the azo nitrogen atoms, which alters the electronic structure and shifts the absorption spectrum [8] . The color change is reversible and occurs at pH ranges of 3-5, making it useful for detection purposes [29] [17]. This property is particularly valuable in fuel analysis, where acid treatment can be used to extract and identify the dye [8] .

The hydrolysis behavior in acidic conditions involves the cleavage of the acetal group, resulting in the formation of a water-soluble form that can be easily extracted [8] . This controlled hydrolysis allows for the separation and concentration of the dye from fuel samples for analytical purposes [8] [11].

Light Fastness and Resistance Properties

Solvent Yellow 124 exhibits moderate light fastness with a rating of 3 on a scale of 1-8, indicating reasonable photostability under normal conditions [2] [4] [12]. This level of light fastness is adequate for fuel storage applications where exposure to direct sunlight is limited [2] [30]. The compound maintains its color integrity under typical indoor lighting conditions and moderate outdoor exposure [4] [12].

The acid resistance is rated at 4 on a scale of 1-5, demonstrating good stability against acidic conditions commonly encountered in fuel systems [2] [4] [12]. Alkali resistance is rated at 3 on a scale of 1-5, providing moderate protection against basic conditions [2] [4] [12]. The water resistance achieves the highest rating of 5 on a scale of 1-5, confirming excellent hydrophobic properties [2] [4] [12].

Oxidation resistance is a critical parameter, as the compound shows violent reactions with strong oxidizing agents [15] [18]. This property requires careful handling and storage conditions to maintain stability [14] [15]. The compound remains stable under normal atmospheric conditions but should be protected from strong oxidizing environments [15] [18].

The washing fastness is rated as good, indicating resistance to removal through aqueous cleaning processes [30]. This property is essential for maintaining the marker's integrity in fuel systems where water contamination may occur [8] [11].